Cas no 75018-23-4 (adenosine, 1-ethyl-, hydroiodide)

• Product Name: adenosine, 1-ethyl-, hydroiodide
• CAS No: 75018-23-4
• MF: C₁₂H₁₈IN₅O₄
• MW: 423.206894397736
• CID: 862269
• PubChem ID: 522570
• Update Time: 2025-04-19

adenosine, 1-ethyl-, hydroiodide Chemical and Physical Properties

Names and Identifiers

• adenosine, 1-ethyl-, hydroiodide
• 2-(1-ethyl-6-iminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol,hydroiodide
• 1-ethyladenosine hydriodide
• AC1LAX3E
• NSC106771
• NSC-106771
• DTXSID00335001
• 75018-23-4

• Inchi： 1S/C12H17N5O4.HI/c1-2-16-4-15-11-7(10(16)13)14-5-17(11)12-9(20)8(19)6(3-18)21-12;/h4-6,8-9,12-13,18-20H,2-3H2,1H3;1H
• InChI Key： NLUIUCKJFQBOHU-UHFFFAOYSA-N
• SMILES： I.O1C(CO)C(C(C1N1C=NC2C(=N)N(CC)C=NC1=2)O)O

Computed Properties

• Exact Mass: 295.12821
• Monoisotopic Mass: 423.04035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.19
• LogP: -0.55840